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Introduction
Calcium sulfate dihydrate (CaSO₄·2H₂O), commonly known as gypsum, is a widely used

excipient in the pharmaceutical industry, primarily as a diluent or filler in solid dosage forms.

The morphology of gypsum crystals—their size, shape, and aspect ratio—significantly impacts

key pharmaceutical properties such as powder flowability, compressibility, and dissolution rate.

Therefore, precise control over the crystallization process is crucial for ensuring product quality

and manufacturing efficiency. These application notes provide a comprehensive overview of

various techniques to control the crystal morphology of calcium sulfate dihydrate, complete

with detailed experimental protocols and quantitative data summaries.

Influence of Additives on Crystal Morphology
Additives are the most common and effective means of modifying the crystal habit of calcium
sulfate dihydrate. They function by selectively adsorbing onto specific crystal faces, thereby

inhibiting or promoting growth in certain directions.

Inorganic Additives
Inorganic salts can have a pronounced effect on the nucleation and growth kinetics of gypsum

crystals.[1] Trivalent cations like Al³⁺ and Fe³⁺, even at low concentrations, can increase the

average crystal diameter due to their high surface adsorption affinity.[2] Monovalent cations
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such as Li⁺, Na⁺, and K⁺, and divalent cations like Mg²⁺ also influence crystal morphology, with

Mg²⁺ and Li⁺ tending to produce longer and narrower crystals.[1]

Table 1: Effect of Inorganic Additives on Calcium Sulfate Dihydrate Crystallization

Additive Concentration
Effect on
Nucleation/Gro
wth Kinetics

Resulting
Crystal
Morphology

Reference

Al³⁺ Low
Increased growth

rate

Increased

average

diameter

[2]

Fe³⁺ Low
Increased growth

rate

Increased

average

diameter

[2]

Mg²⁺ 50-500 mM

Decreased

nucleation and

growth (5-10 fold

more than

monovalent

cations)

Longer and

narrower crystals
[1]

Li⁺ 50-500 mM

Decreased

nucleation and

growth

Longer and

narrower crystals
[1]

Na⁺ 50-500 mM

Decreased

nucleation and

growth

Incorporated into

crystals
[1]

K⁺ 50-500 mM

Least decrease

in nucleation and

growth among

tested cations

Adsorbed to

crystal surfaces
[1]

Organic Additives and Surfactants
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Organic molecules, particularly polymers and surfactants, are powerful crystal habit modifiers.

Carboxyl-containing polymers, for instance, are known to be effective inhibitors of gypsum

crystal growth.[3] Surfactants can also significantly alter crystal morphology. For example, the

cationic surfactant cetyltrimethylammonium bromide (CTAB) can change gypsum crystals from

a needle-like to a tabular habit, while the anionic surfactant sodium dodecyl sulfate (SDS)

tends to increase the percentage of fine crystals.[4][5]

Table 2: Effect of Organic Additives and Surfactants on Calcium Sulfate Dihydrate
Crystallization

Additive Type
Effect on
Induction
Time

Effect on
Growth

Resulting
Crystal
Morphology

Reference

Polyacrylic

Acid
Polymer

Increases

induction

period

Inhibits

growth
--- [3]

Cetyltrimethyl

ammonium

Bromide

(CTAB)

Cationic

Surfactant
Decreased

Increased

efficiency
Tabular [4][5]

Sodium

Dodecyl

Sulfate (SDS)

Anionic

Surfactant
Increased

Decreased

efficiency

Increased

fine crystals
[4][5]

Anti-solvents
The use of anti-solvents, such as alcohols, can effectively control the morphology of calcium
sulfate dihydrate crystals. The anti-solvent reduces the solubility of gypsum, leading to

precipitation. The type of alcohol used can systematically alter the crystal shape. For instance,

using methanol as an anti-solvent can produce butterfly-like flake crystals, while n-propanol

can lead to the formation of hexagonal prism-like crystals.[6]

Table 3: Effect of Anti-solvents on Calcium Sulfate Dihydrate Crystal Morphology
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Anti-solvent

Mixing Ratio
(Anti-
solvent:Soluti
on)

Resulting
Crystal
Morphology

Crystal
Dimensions

Reference

Methanol 3:10
Butterfly-like

flake crystals
--- [6]

Ethanol 3:10

Mix of butterfly-

shaped and

hexagonal prism-

shaped crystals

Butterfly: 10-25

µm width; Prism:

3-7 µm width,

10-70 µm length

[6]

n-Propanol 3:10
Hexagonal

prismatic crystals

0.6-2 µm width,

1-15 µm length
[6]

Influence of Process Parameters
In addition to additives, process parameters such as pH, temperature, supersaturation, and

evaporation rate play a crucial role in directing the final crystal morphology.

pH
The pH of the crystallization solution significantly affects the nucleation of gypsum crystals.[7]

[8] Controlling the pH is a key parameter in many industrial processes to achieve desired

crystal shapes. For example, maintaining a pH between 0.5 and 1.5 during the reaction of

calcium carbonate with sulfuric acid can produce acicular (needle-like) crystals with a high

aspect ratio.[9]

Temperature
Temperature influences the solubility of calcium sulfate and, consequently, the supersaturation

of the solution. A process for preparing elongated gypsum crystals involves cooling a hot (75-

100 °C) acidic aqueous solution of calcium sulfate to a temperature between 40 °C and 65 °C.

[10]

Evaporation Rate
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The rate of solvent evaporation can control the supersaturation level and influence the resulting

crystal habit. High evaporation rates have been shown to promote the formation of curved

gypsum crystals.[11][12][13][14] The aspect ratio (length/width) of the crystals can also be

influenced by the evaporation rate.[13][14]

Experimental Protocols
Protocol 1: Crystal Morphology Control using Inorganic
Additives
Objective: To investigate the effect of Mg²⁺ on the crystal morphology of calcium sulfate
dihydrate.

Materials:

Calcium chloride (CaCl₂)

Sodium sulfate (Na₂SO₄)

Magnesium chloride (MgCl₂)

Deionized water

Stirred double-walled glass reaction cell

Thermostatic bath

Scanning Electron Microscope (SEM)

Procedure:

Prepare equimolar stock solutions of CaCl₂ and Na₂SO₄ in deionized water.

Prepare a stock solution of MgCl₂.

In the reaction cell maintained at 25°C, add a calculated volume of the CaCl₂ stock solution

and the MgCl₂ stock solution to achieve the desired final concentration of Mg²⁺ (e.g., 100

mM).
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While stirring, rapidly add an equimolar volume of the Na₂SO₄ stock solution to induce

crystallization.

Allow the crystallization to proceed for a set period (e.g., 24 hours).

Filter the resulting crystals, wash them with deionized water, and dry them.

Characterize the crystal morphology using SEM.

Protocol 2: Crystal Morphology Control using an Anti-
solvent
Objective: To produce hexagonal prismatic crystals of calcium sulfate dihydrate using n-

propanol as an anti-solvent.[6]

Materials:

Phosphogypsum (as a source of calcium sulfate)

Deionized water

n-propanol

Magnetic stirrer

Filter paper

Procedure:

Prepare a saturated phosphogypsum solution by stirring 20 g of phosphogypsum in 4000 mL

of deionized water at room temperature for 2 hours.

Filter the solution to remove any insoluble matter, obtaining a clear phosphogypsum solution.

In a separate beaker, add n-propanol to the clear phosphogypsum solution in a 3:10 volume

ratio (n-propanol:solution).

Stir the mixture to induce precipitation of calcium sulfate dihydrate crystals.
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Collect the precipitated crystals by filtration.

Wash the crystals with deionized water and allow them to dry.

Analyze the crystal morphology using SEM.

Visualizations

Solution Preparation Crystallization Analysis

Start: Phosphogypsum Dissolve in Deionized Water Stir for 2 hours Filter to get clear solution Add n-Propanol (Anti-solvent) Induce Precipitation Filter Crystals Wash with DI Water Dry Crystals SEM Analysis End: Hexagonal Prismatic Crystals

Click to download full resolution via product page

Caption: Experimental workflow for controlling gypsum crystal morphology using an anti-

solvent.
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Caption: Factors influencing the crystal morphology of calcium sulfate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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